Cas no 2310208-89-8 (N,N-dimethyl-3-(1,4-oxazepane-4-carbonyl)aniline)

• Product Name: N,N-dimethyl-3-(1,4-oxazepane-4-carbonyl)aniline
• CAS No: 2310208-89-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5327023
• Update Time: 2025-05-23

N,N-dimethyl-3-(1,4-oxazepane-4-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (3-(dimethylamino)phenyl)(1,4-oxazepan-4-yl)methanone
• [3-(dimethylamino)phenyl]-(1,4-oxazepan-4-yl)methanone
• N,N-dimethyl-3-(1,4-oxazepane-4-carbonyl)aniline

• Inchi： 1S/C14H20N2O2/c1-15(2)13-6-3-5-12(11-13)14(17)16-7-4-9-18-10-8-16/h3,5-6,11H,4,7-10H2,1-2H3
• InChI Key： CXJOHBPOVMQNIJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC=C(C=2)N(C)C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8

Additional information on N,N-dimethyl-3-(1,4-oxazepane-4-carbonyl)aniline

N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline: A Comprehensive Overview

N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline, also known by its CAS number 2310208-89-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and bioactive compounds.

The molecular structure of N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline is characterized by a substituted aniline moiety with a dimethyl group and a 1,4-oxazepane ring. The presence of the oxazepane ring introduces a level of structural complexity that enhances its versatility. This compound exhibits interesting electronic properties due to the conjugation between the aromatic aniline ring and the carbonyl group within the oxazepane structure. Such properties make it a valuable component in the synthesis of functional materials.

Recent research has focused on the synthesis and characterization of N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic aromatic substitution and coupling reactions. These studies have demonstrated that the compound can be synthesized with high yields under mild conditions, making it suitable for large-scale production.

In terms of applications, N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, this compound has been investigated for its potential in drug delivery systems. The oxazepane ring provides a platform for incorporating bioactive molecules, enabling targeted drug delivery. Recent studies have demonstrated that N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline-based drug carriers can enhance the bioavailability of therapeutic agents while minimizing side effects.

The electronic properties of N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline also make it a candidate for use in organic electronics. Researchers have explored its application in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Preliminary results indicate that this compound can improve device performance by enhancing charge transport properties.

In conclusion, N,N-Dimethyl-3-(1,4-Oxazepane-4-Carbonyl)Aniline is a versatile compound with a wide range of potential applications. Its unique structure and electronic properties make it a valuable tool in various fields, from materials science to drug delivery systems. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern technology.